Cas no 2227773-34-2 ((2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ol)

• Product Name: (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ol
• CAS No: 2227773-34-2
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 5816745
• PubChem ID: 165609141
• Update Time: 2025-10-29

(2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ol
• EN300-1734505
• 2227773-34-2

• Inchi： 1S/C5H10N4O/c1-5(10)2-3-9-4-6-7-8-9/h4-5,10H,2-3H2,1H3/t5-/m1/s1
• InChI Key： XRAJCLCNKBCVGH-RXMQYKEDSA-N
• SMILES： O[C@H](C)CCN1C=NN=N1

Computed Properties

• Exact Mass: 142.08546096g/mol
• Monoisotopic Mass: 142.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.8Ų

Additional information on (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ol

Comprehensive Overview of (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ol (CAS No. 2227773-34-2)

The compound (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ol (CAS No. 2227773-34-2) is a chiral alcohol derivative featuring a 1H-tetrazole moiety, a heterocyclic ring known for its versatility in medicinal chemistry and material science. This molecule has garnered significant attention due to its potential applications in drug discovery, catalysis, and bioconjugation. Researchers are particularly interested in its stereospecific properties, as the (2R) configuration may influence biological activity and interaction with chiral environments.

In recent years, the demand for chiral building blocks like (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ol has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The 1H-tetrazole group, a bioisostere for carboxylic acids, enhances metabolic stability and bioavailability, making this compound a valuable candidate for proteolysis-targeting chimeras (PROTACs) and other targeted therapies. Its CAS No. 2227773-34-2 is frequently searched in academic and industrial databases, reflecting its growing relevance.

From a synthetic perspective, (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ol can be prepared via stereoselective reduction of ketone precursors or enzymatic resolution. Its tetrazole ring is stable under physiological conditions, a trait leveraged in click chemistry applications. This stability aligns with current trends in green chemistry, where non-toxic and recyclable reagents are prioritized. Users often inquire about its solubility, storage conditions, and compatibility with peptide coupling reagents, underscoring its utility in multidisciplinary research.

The compound’s role in bioconjugation is another hot topic. Its hydroxyl and tetrazole groups enable selective modifications, useful for labeling biomolecules or designing drug-delivery systems. Questions about its reaction kinetics and scalability dominate forums, highlighting the need for optimized protocols. Additionally, its potential in metal-organic frameworks (MOFs) and supramolecular chemistry is being explored, as the tetrazole ring can act as a ligand for transition metals.

In summary, (2R)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ol (CAS No. 2227773-34-2) bridges gaps between organic synthesis, pharmacology, and materials science. Its unique structure addresses contemporary challenges in precision medicine and sustainable chemistry, making it a focal point for innovation. Future studies may explore its toxicity profiles and industrial-scale production, further solidifying its importance in scientific progress.